Cas no 13143-63-0 (Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI))

• Product Name: Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
• CAS No: 13143-63-0
• MF: C₁₀H₁₂N₈O₂
• MW: 276.254679679871
• CID: 233187
• PubChem ID: 4569866
• Update Time: 2025-04-19

Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
• 2-(6-aminopurin-9-yl)-4-azido-5-methyloxolan-3-ol
• NSC-97118
• DTXSID30927094
• NSC-96005
• 13143-63-0
• NSC97118
• 9-(3-Azido-3,5-dideoxypentofuranosyl)-9H-purin-6-amine
• 13116-39-7
• NSC96005

• Inchi： 1S/C10H12N8O2/c1-4-5(16-17-12)7(19)10(20-4)18-3-15-6-8(11)13-2-14-9(6)18/h2-5,7,10,19H,1H3,(H2,11,13,14)
• InChI Key： KBCPSUZPWNMYBH-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 276.10856
• Monoisotopic Mass: 276.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 147.84
• LogP: 0.39956